Cas no 1329611-47-3 ((R)-De(aminosulfonyl) Tamsulosin)

• Product Name: (R)-De(aminosulfonyl) Tamsulosin
• CAS No: 1329611-47-3
• MF: C₂₀H₂₇NO₃
• MW: 329.433285951614
• CID: 1061643
• PubChem ID: 71315223
• Update Time: 2025-07-17

(R)-De(aminosulfonyl) Tamsulosin Chemical and Physical Properties

Names and Identifiers

• (R)-De(aminosulfonyl) Tamsulosin
• (2R)-N-[2-(2-Ethoxyphenoxy)ethyl]-1-(4-methoxyphenyl)propan-2-amine
• Tamsulosin impurity H
• JZ7LLZ837C
• Benzeneethanamine, N-(2-(2-ethoxyphenoxy)ethyl)-4-methoxy-alpha-methyl-, (alphaR)-
• Tamsulosin hydrochloride impurity H [EP]
• Benzeneethanamine, N-[2-(2-ethoxyphenoxy)ethyl]-4-methoxy-alpha-methyl-, (alphaR)-; (2R)-N-[2-(2-Ethoxyphenoxy)ethyl]-1-(4-methoxyphenyl)propan-2-amine; (R)-De(aminosulfonyl) Tamsulosin
• (2R)-N-(2-(2-Ethoxyphenoxy)ethyl)-1-(4-methoxyphenyl)propan-2-amine
• UNII-JZ7LLZ837C
• TAMSULOSIN HYDROCHLORIDE IMPURITY H [EP IMPURITY]
• BENZENEETHANAMINE, N-(2-(2-ETHOXYPHENOXY)ETHYL)-4-METHOXY-.ALPHA.-METHYL-, (.ALPHA.R)-
• 1329611-47-3
• (R)-N-(2-(2-Ethoxyphenoxy)ethyl)-1-(4-methoxyphenyl)propan-2-amine
• DTXSID40747427

• Inchi： 1S/C20H27NO3/c1-4-23-19-7-5-6-8-20(19)24-14-13-21-16(2)15-17-9-11-18(22-3)12-10-17/h5-12,16,21H,4,13-15H2,1-3H3/t16-/m1/s1
• InChI Key： IBSHYZYWVDSBOI-MRXNPFEDSA-N
• SMILES： O(C1C=CC=CC=1OCC)CCN[C@H](C)CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 329.19900
• Monoisotopic Mass: 329.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 39.7Ų

Experimental Properties

• Melting Point: NA
• PSA: 39.72000
• LogP: 4.08440

(R)-De(aminosulfonyl) Tamsulosin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on (R)-De(aminosulfonyl) Tamsulosin

Comprehensive Overview of (R)-De(aminosulfonyl) Tamsulosin (CAS No. 1329611-47-3): Properties, Applications, and Research Insights

(R)-De(aminosulfonyl) Tamsulosin (CAS No. 1329611-47-3) is a specialized derivative of the well-known alpha-1 adrenergic receptor antagonist, Tamsulosin. This compound has garnered significant attention in pharmaceutical research due to its potential therapeutic applications, particularly in urology and cardiovascular diseases. The (R)-enantiomer configuration of this molecule is critical for its biological activity, as it exhibits higher selectivity and potency compared to its (S)-counterpart. Researchers are increasingly exploring its structure-activity relationship (SAR) to optimize efficacy and minimize side effects.

The chemical name (R)-De(aminosulfonyl) Tamsulosin reflects its structural modification, where the aminosulfonyl group is removed from the parent compound. This alteration impacts its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME). CAS No. 1329611-47-3 serves as a unique identifier for this compound in databases like PubChem and ChemSpider, facilitating global research collaboration. Recent studies highlight its potential as a lead compound for developing next-generation uroselective agents.

In the context of current trends, (R)-De(aminosulfonyl) Tamsulosin aligns with the growing demand for enantiopure drugs. The pharmaceutical industry is increasingly focusing on chiral synthesis to improve drug safety and efficacy. This compound’s stereospecificity makes it a valuable subject for asymmetric catalysis studies. Additionally, its potential role in benign prostatic hyperplasia (BPH) treatment has sparked interest, given the rising prevalence of BPH in aging populations worldwide.

From a synthetic chemistry perspective, the preparation of (R)-De(aminosulfonyl) Tamsulosin involves advanced techniques such as chiral resolution or enantioselective synthesis. These methods are crucial for achieving high optical purity, a key factor in regulatory approval. Analytical techniques like HPLC and NMR spectroscopy are employed to confirm its stereochemical integrity. The compound’s logP value and solubility profile are also extensively studied to predict its bioavailability.

The therapeutic potential of (R)-De(aminosulfonyl) Tamsulosin extends beyond urology. Preliminary research suggests its applicability in hypertension management, owing to its adrenergic receptor modulation properties. This dual utility positions it as a promising candidate for drug repurposing strategies. Furthermore, its metabolic stability and drug-drug interaction profile are under investigation to ensure compatibility with polypharmacy scenarios common in elderly patients.

In the era of personalized medicine, (R)-De(aminosulfonyl) Tamsulosin exemplifies the shift toward tailored therapeutics. Its development aligns with precision medicine initiatives, where genetic polymorphisms in adrenergic receptors may influence patient response. This compound’s mechanism of action is also being explored in in silico models, leveraging AI-driven drug discovery platforms to accelerate research.

From a commercial standpoint, the patent landscape surrounding (R)-De(aminosulfonyl) Tamsulosin is evolving. Pharmaceutical companies are investing in intellectual property protection for its novel formulations and delivery systems. The compound’s generic drug potential is another area of interest, particularly in emerging markets where cost-effective BPH treatments are in high demand.

Environmental and regulatory aspects of (R)-De(aminosulfonyl) Tamsulosin are equally important. Its ecotoxicity and biodegradability are assessed to comply with green chemistry principles. Regulatory agencies like the FDA and EMA require comprehensive ICH guidelines-compliant data for approval, emphasizing Good Manufacturing Practices (GMP) in its production.

In conclusion, (R)-De(aminosulfonyl) Tamsulosin (CAS No. 1329611-47-3) represents a fascinating intersection of medicinal chemistry, pharmacology, and drug development. Its unique properties and broad applicability make it a compelling subject for ongoing research. As the scientific community continues to unravel its full potential, this compound may pave the way for innovative therapies addressing unmet medical needs in urology and beyond.